1,24,25-trihydroxyergocalciferol
1,24,25-trihydroxyergocalciferol
(24R)-1alpha, 24, 25-Trihydroxyvitamin D2 / (24R)-1alpha, 24, 25-trihydroxyergocalciferol, also known as 1, 24, 25-trihydroxyergocalciferol or 1, 24, 25-trihydroxyvitamin D2, belongs to the class of organic compounds known as vitamin d and derivatives. Vitamin D and derivatives are compounds containing a secosteroid backbone, usually secoergostane or secocholestane. Thus, (24R)-1alpha, 24, 25-trihydroxyvitamin D2 / (24R)-1alpha, 24, 25-trihydroxyergocalciferol is considered to be a secosteroid lipid molecule (24R)-1alpha, 24, 25-Trihydroxyvitamin D2 / (24R)-1alpha, 24, 25-trihydroxyergocalciferol is considered to be a practically insoluble (in water) and relatively neutral molecule (24R)-1alpha, 24, 25-Trihydroxyvitamin D2 / (24R)-1alpha, 24, 25-trihydroxyergocalciferol has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, (24R)-1alpha, 24, 25-trihydroxyvitamin D2 / (24R)-1alpha, 24, 25-trihydroxyergocalciferol is primarily located in the membrane (predicted from logP), mitochondria and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
100496-04-6
VCID:
VC0035326
InChI:
InChI=1S/C28H44O4/c1-18(13-15-28(6,32)26(3,4)31)23-11-12-24-20(8-7-14-27(23,24)5)9-10-21-16-22(29)17-25(30)19(21)2/h9-10,13,15,18,22-25,29-32H,2,7-8,11-12,14,16-17H2,1,3-6H3/b15-13+,20-9+,21-10-/t18-,22-,23-,24+,25+,27-,28-/m1/s1
SMILES:
CC(C=CC(C)(C(C)(C)O)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
Molecular Formula:
C28H44O4
Molecular Weight:
444.6 g/mol
1,24,25-trihydroxyergocalciferol
CAS No.: 100496-04-6
Main Products
VCID: VC0035326
Molecular Formula: C28H44O4
Molecular Weight: 444.6 g/mol
CAS No. | 100496-04-6 |
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Product Name | 1,24,25-trihydroxyergocalciferol |
Molecular Formula | C28H44O4 |
Molecular Weight | 444.6 g/mol |
IUPAC Name | (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dihydroxy-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
Standard InChI | InChI=1S/C28H44O4/c1-18(13-15-28(6,32)26(3,4)31)23-11-12-24-20(8-7-14-27(23,24)5)9-10-21-16-22(29)17-25(30)19(21)2/h9-10,13,15,18,22-25,29-32H,2,7-8,11-12,14,16-17H2,1,3-6H3/b15-13+,20-9+,21-10-/t18-,22-,23-,24+,25+,27-,28-/m1/s1 |
Standard InChIKey | KRGCLKZOZQUAFK-ABEKVIRTSA-N |
Isomeric SMILES | C[C@H](/C=C/[C@](C)(C(C)(C)O)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C |
SMILES | CC(C=CC(C)(C(C)(C)O)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
Canonical SMILES | CC(C=CC(C)(C(C)(C)O)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
Physical Description | Solid |
Description | (24R)-1alpha, 24, 25-Trihydroxyvitamin D2 / (24R)-1alpha, 24, 25-trihydroxyergocalciferol, also known as 1, 24, 25-trihydroxyergocalciferol or 1, 24, 25-trihydroxyvitamin D2, belongs to the class of organic compounds known as vitamin d and derivatives. Vitamin D and derivatives are compounds containing a secosteroid backbone, usually secoergostane or secocholestane. Thus, (24R)-1alpha, 24, 25-trihydroxyvitamin D2 / (24R)-1alpha, 24, 25-trihydroxyergocalciferol is considered to be a secosteroid lipid molecule (24R)-1alpha, 24, 25-Trihydroxyvitamin D2 / (24R)-1alpha, 24, 25-trihydroxyergocalciferol is considered to be a practically insoluble (in water) and relatively neutral molecule (24R)-1alpha, 24, 25-Trihydroxyvitamin D2 / (24R)-1alpha, 24, 25-trihydroxyergocalciferol has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, (24R)-1alpha, 24, 25-trihydroxyvitamin D2 / (24R)-1alpha, 24, 25-trihydroxyergocalciferol is primarily located in the membrane (predicted from logP), mitochondria and cytoplasm. |
Synonyms | 1,24,25-trihydroxyergocalciferol 1,24,25-trihydroxyvitamin D2 |
PubChem Compound | 9547253 |
Last Modified | Nov 11 2021 |
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